Cas no 127168-92-7 (Methyl 2-benzylisoindoline-4-carboxylate)

Methyl 2-benzylisoindoline-4-carboxylate Properties

Names and Identifiers

• Methyl 2-benzylisoindoline-4-carboxylate
• methyl 2-benzyl-1,3-dihydroisoindole-4-carboxylate
• ethyl 2-benzylisoindoline-4-carboxylate
• Methyl2-benzylisoindoline-4-carboxylate
• J-521952
• 127168-92-7
• KYPYECPVZOQQQH-UHFFFAOYSA-N
• 2-benzyl-2,3-dihydro-1H-isoindole-4-carboxylic acid methyl ester
• SCHEMBL6093402
• DTXSID90600391
• SB65810
• 2-benzyl-4-methoxycarbonylisoindoline
• DB-370728
• Methyl 2-benzyl-2,3-dihydro-1H-isoindole-4-carboxylate
• METHYL 2-BENZYLISOINDOLINE-4-CARBOXYLATE
• +Expand

• InChIKey： KYPYECPVZOQQQH-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H17NO2/c1-20-17(19)15-9-5-8-14-11-18(12-16(14)15)10-13-6-3-2-4-7-13/h2-9H,10-12H2,1H3
• SMILES： COC(=O)C1=CC=CC2=C1CN(CC3=CC=CC=C3)C2

Computed Properties

• Exact Mass: 367.14203
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 267.125928785g/mol
• Heavy Atom Count: 20
• Complexity: 338
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 76.07